Cas no 80021-34-7 (6-(3-Nitrophenyl)picolinic acid)
80021-34-7 structure
Product Name:6-(3-Nitrophenyl)picolinic acid
CAS No:80021-34-7
MF:C12H8N2O4
MW:244.202922821045
MDL:MFCD06410075
CID:707572
PubChem ID:12811128
Update Time:2025-04-19
6-(3-Nitrophenyl)picolinic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(3-Nitrophenyl)picolinic acid
- 6-(3-Nitrophenyl)-picolinic acid
- 2-Pyridinecarboxylicacid, 6-(3-nitrophenyl)-
- 6-(3-nitrophenyl)-2-Pyridinecarboxylic acid
- DTXSID40510471
- CS-0455840
- AC7571
- 80021-34-7
- AKOS022183994
- RZDPUNHNZGWZNV-UHFFFAOYSA-N
- FT-0730714
- 6-(3-NITROPHENYL)PYRIDINE-2-CARBOXYLIC ACID
- AC-23652
- SCHEMBL11160830
- SY014516
- A864769
- 6-(3-Nitrophenyl)picolinicacid
- MFCD06410075
- AB23997
- 6-(3-nitrophenyl)-2-Pyridine carboxylic acid
- DB-075637
-
- MDL: MFCD06410075
- Inchi: 1S/C12H8N2O4/c15-12(16)11-6-2-5-10(13-11)8-3-1-4-9(7-8)14(17)18/h1-7H,(H,15,16)
- InChI Key: RZDPUNHNZGWZNV-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(C2C=CC=C(C=2)[N+](=O)[O-])=N1)=O
Computed Properties
- Exact Mass: 244.04840674g/mol
- Monoisotopic Mass: 244.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 96Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 487.3±40.0 °C at 760 mmHg
- Flash Point: 248.5±27.3 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
6-(3-Nitrophenyl)picolinic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-(3-Nitrophenyl)picolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115575-5g |
6-(3-Nitrophenyl)picolinic acid |
80021-34-7 | 95% | 5g |
$734.39 | 2023-09-01 | |
| Chemenu | CM109992-5g |
6-(3-Nitrophenyl)picolinic acid |
80021-34-7 | 95% | 5g |
$667 | 2024-07-23 | |
| Apollo Scientific | OR470274-5g |
6-(3-Nitrophenyl)picolinic acid |
80021-34-7 | 5g |
£1050.00 | 2023-09-01 | ||
| Chemenu | CM109992-5g |
6-(3-Nitrophenyl)picolinic acid |
80021-34-7 | 95% | 5g |
$667 | 2021-08-06 | |
| abcr | AB324058-5 g |
6-(3-Nitrophenyl)picolinic acid, 95%; . |
80021-34-7 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| eNovation Chemicals LLC | D256257-5g |
6-(3-Nitrophenyl)picolinic Acid |
80021-34-7 | 95% | 5g |
$825 | 2024-07-20 | |
| abcr | AB324058-5g |
6-(3-Nitrophenyl)picolinic acid, 95%; . |
80021-34-7 | 95% | 5g |
€1159.00 | 2025-04-16 | |
| eNovation Chemicals LLC | D256257-5g |
6-(3-Nitrophenyl)picolinic Acid |
80021-34-7 | 95% | 5g |
$825 | 2025-03-01 | |
| A2B Chem LLC | AC40170-1g |
6-(3-Nitrophenyl)picolinic acid |
80021-34-7 | 1g |
$363.00 | 2023-12-30 | ||
| A2B Chem LLC | AC40170-5g |
6-(3-Nitrophenyl)picolinic acid |
80021-34-7 | 5g |
$1128.00 | 2023-12-30 |
6-(3-Nitrophenyl)picolinic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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